2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol
Overview
Description
“2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol” is an organic compound with the empirical formula C9H8F4O . It is a solid substance and is considered a unique chemical used by early discovery researchers .
Molecular Structure Analysis
The molecular structure of “2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol” can be represented by the SMILES stringOCCC1=CC (C (F) (F)F)=CC=C1F . The InChI key for this compound is YYIXBCMBMSZIOV-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
“2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol” is a solid substance . It has a molecular weight of 208.15 .Scientific Research Applications
Biocatalytic Synthesis
Chen et al. (2019) developed a bioprocess for the asymmetric reduction of 4-(trifluoromethyl)acetophenone to (R)-1-[4-(trifluoromethyl)phenyl]ethanol, an important pharmaceutical intermediate. This was achieved using recombinant Escherichia coli cells with excellent enantioselectivity. They established a polar organic solvent-aqueous medium to improve the efficacy, selecting isopropanol as the most suitable cosolvent. The process showed a 99.1% yield with >99.9% product enantioselectivity in optimized conditions (Chen, Xia, Liu, & Wang, 2019).
Structure-Activity Relationships
Engelhardt (1984) investigated 1-(4-amino-phenyl)-2-aminoethanol derivatives, which have a similar structure to 2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol, for their action on adrenergic beta-receptors. The study found potent beta 2-mimetic activity and beta 1-blocking action in the heart for derivatives with certain substituents, highlighting the importance of structural modification in pharmacological activity (Engelhardt, 1984).
Synthesis and Photophysical Properties
Aktaş et al. (2014) reported the synthesis of phthalonitrile derivatives bearing fluoro-functionalized groups, including structures similar to 2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol. Their study showed good solubility in organic solvents and determined the singlet oxygen, photodegradation, fluorescence quantum yields, and fluorescence lifetime of these complexes (Aktaş, Pişkin, Durmuş, & Bıyıklıoğlu, 2014).
Interaction with Alcohols
Maity, Maity, and Patwari (2011) investigated the interaction of alcohols with fluoro-functionalized phenylacetylenes, including 2-fluorophenylacetylene. They found distinct hydrogen bonding behaviors with alcohol complexes, providing insights into molecular interactions that could be relevant for compounds like 2-(5-Fluoro-2-(trifluoromethyl)phenyl)ethanol (Maity, Maity, & Patwari, 2011).
Safety and Hazards
properties
IUPAC Name |
2-[5-fluoro-2-(trifluoromethyl)phenyl]ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F4O/c10-7-1-2-8(9(11,12)13)6(5-7)3-4-14/h1-2,5,14H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRXPZMVFHSULLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CCO)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90695227 |
Source
|
| Record name | 2-[5-Fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[5-Fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol | |
CAS RN |
1000528-45-9 |
Source
|
| Record name | 2-[5-Fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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